![molecular formula C7H13N3 B073526 5-Amino-1-isopropyl-3-methylpyrazole CAS No. 1124-16-9](/img/structure/B73526.png)
5-Amino-1-isopropyl-3-methylpyrazole
Overview
Description
5-Amino-1-isopropyl-3-methylpyrazole (5-AIPM) is an organic compound with a molecular formula of C5H10N2. It is a member of the pyrazole family of compounds and has been studied extensively in recent years due to its potential applications in scientific research. 5-AIPM is a versatile reagent that can be used in a variety of synthetic reactions and has been used in the synthesis of a variety of compounds. In addition, 5-AIPM has been studied for its biological properties, such as its mechanism of action, biochemical and physiological effects, and potential applications in laboratory experiments.
Scientific Research Applications
Tautomerism and Hydrogen Bonding : Szabó et al. (2001) investigated the structure and molecular vibrations of 4-acetyl-3(5)-amino-5(3)-methylpyrazole, emphasizing its tautomeric equilibrium and the role of intramolecular hydrogen bonding, which is crucial in stabilizing the 5-amino-3-methyl tautomer (Szabó, Češljević, & Kovács, 2001).
Structural Revisions in Nitropyrazoles : Khan and Lynch (1971) revised the structural assignments for compounds described as 5-amino-1-methyl-4-nitropyrazole and its isomers, highlighting the importance of accurate chemical identification in scientific research (Khan & Lynch, 1971).
Reactivity with Phenylacryloyl Chloride : Lipson et al. (2008) explored the reaction of 5-amino-3-methylpyrazole with 3-phenylacryloyl-chloride, providing insights into the selectivity and product formation in reactions involving α-aminoazoles (Lipson, Karnozhitskaya, Shishkina, Shishkin, & Turov, 2008).
Interaction with Ferrocenoyl-dipeptides : Saweczko et al. (2001) studied the interaction of 3-aminopyrazole derivatives with ferrocenoyl-dipeptides, which could potentially be used as beta-sheet models in peptide research (Saweczko, Enright, & Kraatz, 2001).
Corrosion Inhibition : Chetouani et al. (2005) examined the inhibitory effect of bipyrazole compounds on iron corrosion in acidic media, demonstrating the potential application of pyrazole derivatives in corrosion prevention (Chetouani, Hammouti, Benhadda, & Daoudi, 2005).
DAAO Inhibition and Pharmacokinetics : Haruta et al. (2011) developed a method to determine the plasma concentration of a DAAO inhibitor, related to a methylpyrazole derivative, in rat plasma, contributing to the understanding of its pharmacokinetics (Haruta, Iizuka, Ishii, Yoshihara, Ichiba, & Fukushima, 2011).
Synthesis and Biological Activity : Fedotov and Hotsulia (2021) focused on synthesizing S-derivatives of amino-5-(5-methylpyrazol-3-yl)-1,2,4-triazole-3-thiol and exploring their biological activity, indicating the pharmaceutical potential of pyrazole derivatives (Fedotov & Hotsulia, 2021).
Ion Mobility Spectrometry : Karpas and Tironi (1991) measured the mobility of protonated pyrazole derivatives, including 5-amino-1-phenylpyrazole, using ion mobility spectrometry, contributing to the understanding of ion structure and mobility in analytical chemistry (Karpas & Tironi, 1991).
Mechanism of Action
Target of Action
Pyrazole derivatives are known to interact with various biological targets, including enzymes and receptors, depending on their specific structural features .
Mode of Action
The amino group in the pyrazole ring is known to exhibit significant basicity and nucleophilicity, enabling a series of nucleophilic substitution reactions to produce various pyrazole derivatives .
Biochemical Pathways
3(5)-aminopyrazoles are widely used as precursors in the synthesis of condensed heterocyclic systems, such as pyrazolo[1,5-a]pyrimidines .
properties
IUPAC Name |
5-methyl-2-propan-2-ylpyrazol-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3/c1-5(2)10-7(8)4-6(3)9-10/h4-5H,8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCSWHADWFJTNAZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)N)C(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50920749 | |
Record name | 3-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50920749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1124-16-9 | |
Record name | 3-Methyl-1-(1-methylethyl)-1H-pyrazol-5-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1124-16-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyrazole, 5-amino-1-isopropyl-3-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001124169 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Methyl-1-(propan-2-yl)-1H-pyrazol-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50920749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-Isopropyl-3-methyl-1H-pyrazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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